- Synthesis and anticonvulsant activity of N,N-phthaloyl derivatives of central nervous system inhibitory amino acids, Archiv der Pharmazie (Weinheim, 2001, 334(10), 323-331
Cas no 91893-72-0 (potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate)
91893-72-0 structure
Product Name:potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate
CAS No:91893-72-0
MF:C10H9KNO5S
MW:294.345462560654
MDL:MFCD00023093
CID:997604
PubChem ID:22960477
Update Time:2024-10-26
potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium
- potassium,2-(1,3-dioxoisoindol-2-yl)ethanesulfonic acid
- 2H-Isoindole-2-ethanesulfonic acid, 1,3-dihydro-1,3-dioxo-, potassium salt (9CI)
- Potassium 2-phthalimidoethanesulfonate
- potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate
- CS-0070377
- MFCD00023093
- SCHEMBL6284188
- 2-phthalimidoethanesulfonic acid potassium salt
- EN300-238845
- UHZPGGARCNRPBD-UHFFFAOYSA-M
- AKOS024333964
- DTXSID80714411
- Potassium 2-(1,3-dioxoisoindolin-2-yl)ethanesulfonate
- 2-phthalimidoethanesulphonic acid potassium salt
- 91893-72-0
- AB93256
- F2145-0468
- potassium;2-(1,3-dioxoisoindol-2-yl)ethanesulfonate
- Potassium 2-phthalimidoethanesulfonate (1:1)
- D83137
- POTASSIUM 2-(1,3-DIOXOISOINDOL-2-YL)ETHANESULFONATE
-
- MDL: MFCD00023093
- Inchi: 1S/C10H9NO5S.K/c12-9-7-3-1-2-4-8(7)10(13)11(9)5-6-17(14,15)16;/h1-4H,5-6H2,(H,14,15,16);
- InChI Key: YSWSVQUSZXSMNH-UHFFFAOYSA-N
- SMILES: [K].O=C1N(CCS(O)(=O)=O)C(=O)C2C1=CC=CC=2
Computed Properties
- Exact Mass: 292.97602501g/mol
- Monoisotopic Mass: 292.97602501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 420
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X13195-1g |
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium |
91893-72-0 | 95% | 1g |
¥38.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X13195-5g |
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium |
91893-72-0 | 95% | 5g |
¥190.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X13195-250mg |
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium |
91893-72-0 | 95% | 250mg |
¥28.0 | 2024-07-18 | |
| TRC | D487933-100mg |
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate Potassium |
91893-72-0 | 100mg |
$ 92.00 | 2023-09-07 | ||
| TRC | D487933-500mg |
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate Potassium |
91893-72-0 | 500mg |
$ 299.00 | 2023-09-07 | ||
| TRC | D487933-1g |
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate Potassium |
91893-72-0 | 1g |
$ 448.00 | 2023-09-07 | ||
| Matrix Scientific | 137094-1g |
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium, 95% |
91893-72-0 | 95% | 1g |
$218.00 | 2023-09-09 | |
| Matrix Scientific | 137094-2.500g |
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium, 95% |
91893-72-0 | 95% | 2.500g |
$476.00 | 2023-09-09 | |
| Matrix Scientific | 137094-5g |
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium, 95% |
91893-72-0 | 95% | 5g |
$720.00 | 2023-09-09 | |
| Chemenu | CM262197-5g |
Potassium 2-(1,3-dioxoisoindolin-2-yl)ethanesulfonate |
91893-72-0 | 95% | 5g |
$78 | 2024-07-20 |
potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium acetate
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ; rt; 10 min, reflux
1.2 3 h, reflux
1.2 3 h, reflux
Reference
- Defining the mechanism of action of S1QELs, specific suppressors of superoxide production in the quinone-reaction site in mitochondrial complex I, Journal of Biological Chemistry, 2019, 294(16), 6550-6562
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ; 10 min, reflux
1.2 2 h, reflux
1.2 2 h, reflux
Reference
- Preparation of carbapenem derivatives for use as antibacterial agents, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ; 10 min, reflux
1.2 2.5 h, reflux; cooled
1.2 2.5 h, reflux; cooled
Reference
- Synthesis and anticonvulsant activity of some N-phenyl-2-phtalimidoethanesulfonamide derivatives, Archiv der Pharmazie (Weinheim, 2007, 340(12), 656-660
Production Method 5
Reaction Conditions
Reference
- Preparation of N-(2-arylpropionyl)sulfonamides as inhibitors of neutrophil chemotaxis and degranulation induced by interleukin 8., World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
Reference
- 1-Phenylpyrazole-3-carboxamides acting on neurotensin receptors, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ; 20 min, reflux
1.2 4 h, reflux
1.2 4 h, reflux
Reference
- Formulations of taurolidine and method for production thereof, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Acetic acid
Reference
- Application of taurolidine in preparing medicament for resisting novel coronavirus SARS-CoV-2, China, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ; reflux
Reference
- Unconventional amino acids in medicinal chemistry: First report on taurine merged within carbonic anhydrase inhibitors, Bioorganic Chemistry, 2020, 103,
Production Method 10
Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ; 10 min, reflux
1.2 3.5 h, reflux
1.2 3.5 h, reflux
Reference
- Synthesis and antiviral, insecticidal, and fungicidal activities of gossypol derivatives containing alkylimine, oxime or hydrazine moiety, Bioorganic & Medicinal Chemistry, 2016, 24(3), 474-483
Production Method 11
Reaction Conditions
Reference
- Formulations of taurolidine and method for production thereof, Germany, , ,
Production Method 12
Reaction Conditions
Reference
- N-Nitroso compounds, compositions containing these compounds, and methods of treatment with them, European Patent Organization, , ,
potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Raw materials
potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Preparation Products
potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
91893-72-0 (potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate) Related Products
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